Cas no 1513082-22-8 (Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl)-)

• Product Name: Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl)-
• CAS No: 1513082-22-8
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 5151359
• Update Time: 2025-05-21

Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl)-

• Inchi： 1S/C10H13BrClNO/c1-14-5-4-13-7-8-2-3-9(12)6-10(8)11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： OGHRPMGANNOUIC-UHFFFAOYSA-N
• SMILES： C1(CNCCOC)=CC=C(Cl)C=C1Br

Additional information on Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl)-

Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl) - CAS No. 1513082-22-8

Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl), also known by its CAS registry number 1513082-22-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzenemethanamines, which are derivatives of aniline with a methyl group attached to the nitrogen atom. The presence of bromine and chlorine substituents on the benzene ring introduces unique electronic and steric properties, making it a valuable building block in organic synthesis.

The structure of Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl) consists of a benzene ring substituted with bromine at the 2-position and chlorine at the 4-position. The nitrogen atom is connected to a methoxyethyl group (-NCH₂CH₂OCH₃), which contributes to its amine functionality. This combination of substituents makes the compound highly reactive in various chemical transformations, particularly in nucleophilic aromatic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of biologically active compounds, such as antiviral agents and anticancer drugs.

One of the most notable applications of Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl) is in the field of medicinal chemistry. Researchers have utilized this compound as a key intermediate in the development of novel pharmaceuticals targeting various diseases. For instance, its ability to undergo selective substitution reactions has been exploited to synthesize derivatives with enhanced bioavailability and pharmacokinetic properties. These advancements have been documented in recent publications, emphasizing its role in drug discovery pipelines.

In addition to its medicinal applications, Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl) has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent breakthroughs in this area have demonstrated its potential as a precursor for synthesizing advanced materials with tailored electronic characteristics.

The synthesis of Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl) involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of bromine and chlorine substituents is typically achieved through electrophilic substitution reactions under controlled conditions. The subsequent functionalization of the nitrogen atom with the methoxyethyl group requires precise stoichiometric control to ensure high yields and purity. These synthetic methodologies have been optimized in recent years, making the compound more accessible for large-scale production.

From an environmental standpoint, Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl) exhibits moderate stability under standard storage conditions. However, it is recommended to handle and store this compound following standard laboratory safety protocols to minimize exposure risks. Its reactivity towards strong oxidizing agents and bases necessitates careful handling during chemical transformations.

In conclusion, Benzenemethanamine, 2-bromo-4-chloro-N-(2-methoxyethyl) (CAS No. 1513082-22-8) is a multifaceted organic compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new potential uses for this compound, its significance in the field of organic chemistry is expected to grow further.